N-cyclopropyl-N-(2-(thiophen-2-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-cyclopropyl-N-(2-thiophen-2-ylethyl)-4-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C16H16F3NO3S2/c17-16(18,19)23-13-5-7-15(8-6-13)25(21,22)20(12-3-4-12)10-9-14-2-1-11-24-14/h1-2,5-8,11-12H,3-4,9-10H2
• InChI Key: YUMVTLWPIQNSJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CCC2=CC=CS2)S(=O)(=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C16H16F3NO3S2
• Molecular Weight: 391.4 g/mol

Description

N-cyclopropyl-N-(2-(thiophen-2-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide, also known as CP-690,550, is a chemical compound that has been extensively studied for its potential use in treating autoimmune diseases. It was first synthesized in 2005 by Pfizer, and since then, it has been the subject of numerous scientific studies.

Scientific Research Applications

Potential as Therapeutic Agents

Research has demonstrated the development of derivatives of the mentioned compound with potential therapeutic applications. One study synthesized a series of celecoxib derivatives, evaluating their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These derivatives showed promising results in not causing tissue damage in liver, kidney, colon, and brain compared to untreated controls or celecoxib, suggesting their potential to be developed into therapeutic agents (Ş. Küçükgüzel et al., 2013).

Catalysis and Synthesis Applications

Another area of application involves catalysis and synthesis. A study on base-free transfer hydrogenation of ketones using Cp*Ir(pyridinesulfonamide)Cl precatalysts highlighted the synthesis of N-(2-(Pyridin-2-yl)ethyl)benzenesulfonamide derivatives. These derivatives, when used as precatalysts, demonstrated high activity in transfer hydrogenation under mild conditions, showcasing their significance in synthetic chemistry (A. Ruff et al., 2016).

Antimicrobial and Antioxidant Studies

Compounds related to N-cyclopropyl-N-(2-(thiophen-2-yl)ethyl)-4-(trifluoromethoxy)benzenesulfonamide have been investigated for their antimicrobial and antioxidant properties. A study synthesized ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates, which were screened for in vitro antimicrobial and antioxidant activities. Some compounds demonstrated excellent antibacterial and antifungal properties, as well as profound antioxidant potential, indicating their utility in pharmaceutical applications (K. Raghavendra et al., 2016).

Material Science and Conducting Polymers

In material science, the development of conducting polymers substituted by sulfonamide groups has been explored. A novel conducting polymer, substituted by a N,N-diethylbenzenesulfonamide group capable of S–N cathodic cleavage in both aqueous and nonaqueous media, was synthesized. This polymer exhibits remarkable electroactivity in organic and aqueous solvents, highlighting its potential in electronic applications (J. Pilard et al., 2004).